1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-(4-methoxyphenyl)ethanone

• IUPAC Name: 1-(2-hydroxy-4,6-dimethoxyphenyl)-2-(4-methoxyphenyl)ethanone
• InChI: InChI=1S/C17H18O5/c1-20-12-6-4-11(5-7-12)8-14(18)17-15(19)9-13(21-2)10-16(17)22-3/h4-7,9-10,19H,8H2,1-3H3
• InChI Key: ROJOJPXRGHLGTC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)C2=C(C=C(C=C2OC)OC)O
• Molecular Formula: C17H18O5
• DSSTOX Substance ID: DTXSID30351017
• Molecular Weight: 302.32 g/mol
• CAS RN: 39604-68-7

Description

1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-(4-methoxyphenyl)ethanone is a chemical compound with the linear formula C17H18O5. It has a molecular weight of 302.33. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Pyrolysis and Stability Analysis

• Research into new psychoactive substances, such as 2-amino-1-(4-bromo-2,5-dimethoxyphenyl)ethanone hydrochloride, has involved the investigation of their stability and pyrolysis products. The investigation aims to understand the potential degradation and formation of unknown substances when exposed to heat, particularly relevant in scenarios of inhalation or smoking (Texter et al., 2018).

Chemical Synthesis and Heterocyclization

• Studies have explored the synthesis of compounds like 2-(4-chlorophenyl)-1-(2,4-dihydroxyphenyl) ethanone and its reactions, demonstrating the potential for heterocyclization, leading to the formation of various heterocycles such as isoflavones, isoxazoles, pyrazoles, and aminopyrimidines (Moskvina et al., 2015).

Oxidation Mechanisms in Organic Chemistry

• Research into organic peracid oxidation mechanisms, using compounds like 2,6-dimethoxyacetophenone, has revealed insights into whether oxidation reactions follow the oxygen insertion or direct ring hydroxylation mechanism. Such research is crucial for understanding the molecular structure's impact on chemical reactions (Gambarotti & Bjørsvik, 2015).

Metabolic Pathway Analysis

• Studies on the metabolism of psychoactive phenethylamines like 4-bromo-2,5-dimethoxyphenethylamine in rats identified several metabolites, providing a deeper understanding of metabolic pathways and potential implications for human metabolism and drug interaction (Kanamori et al., 2002).

Natural Product Isolation and Characterization

• Research on plant compounds, such as those isolated from Cymbidium Aloifolium, demonstrates the identification and characterization of various natural products, including substituted bibenzyls and dihydrophenanthrenes. This research contributes to our understanding of natural product chemistry and potential applications in pharmaceuticals and other industries (Juneja et al., 1987).

Applications in Lignin Chemistry

• Studies on the acid treatment of birch lignin have provided insights into the formation of various compounds, enhancing our understanding of lignin chemistry and its potential applications in biomaterials and bioenergy (Li et al., 1996).

Safety and Hazards

Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product. Buyers are responsible for confirming the product’s identity and/or purity. For more detailed safety information, please refer to the Material Safety Data Sheet (MSDS).

Future Directions

The future directions for the use and study of 1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-(4-methoxyphenyl)ethanone are not specified in the search results. Given its rarity and uniqueness, it may hold potential for various research applications.